Cas no 1214368-70-3 (4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214368-70-3
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• MDL: MFCD15477344
• CID: 4783995
• Update Time: 2026-02-27

4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine
• 4-[5-methoxy-2-(trifluoromethyl)phenyl]pyridine
• 4-(5-methoxy-2-trifluoromethylphenyl)pyridine
• 4-(5-Methoxy-2-trifluoromethylphenyl)-pyridine
• 4-(5-Methoxy-2-trifluoromethyl-phenyl)-pyridine

• MDL： MFCD15477344
• Inchi： 1S/C13H10F3NO/c1-18-10-2-3-12(13(14,15)16)11(8-10)9-4-6-17-7-5-9/h2-8H,1H3
• InChI Key： NZZJSJINTOCRDE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=CN=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 253.071
• Monoisotopic Mass: 253.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine

4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

The compound 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine, identified by the CAS number 1214368-70-3, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, substituted with a methoxy group and a trifluoromethyl group on the phenyl ring. The combination of these substituents imparts distinctive electronic and steric characteristics, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine in the development of advanced materials, particularly in the realm of optoelectronics. The molecule's ability to absorb light in the visible spectrum has been leveraged in the creation of organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have found that the presence of the trifluoromethyl group enhances the molecule's electron-withdrawing properties, which is crucial for improving device efficiency and stability.

In addition to its electronic properties, 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine has shown promise in catalytic applications. The methoxy group introduces a degree of electron-donating capability, which can be advantageous in certain catalytic cycles. Recent experiments have demonstrated its potential as a ligand in transition metal-catalyzed reactions, particularly in cross-coupling reactions that are pivotal in organic synthesis.

The synthesis of 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring followed by its coupling with pyridine derivatives. The use of modern coupling reagents, such as those based on palladium catalysts, has significantly streamlined this process, making it more efficient and scalable for industrial applications.

Beyond its chemical applications, CAS No. 1214368-70-3 has also been explored for its potential in biological systems. Initial studies suggest that the compound may exhibit bioactivity, particularly in modulating cellular signaling pathways. However, further research is required to fully understand its pharmacokinetic properties and potential therapeutic applications.

In conclusion, 4-(5-Methoxy-2-(trifluoromethyl)phenyl)pyridine, with its unique structural features and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from materials science to catalysis and potentially even pharmacology. As ongoing studies uncover new facets of this compound's behavior, it is poised to play an increasingly important role in both academic research and industrial innovation.